Cas no 1823869-53-9 (4-Chloro-2-methoxypyrimidine-5-carbonitrile)

• Product Name: 4-Chloro-2-methoxypyrimidine-5-carbonitrile
• CAS No: 1823869-53-9
• MF: C₆H₄ClN₃O
• MW: 169.568459510803
• CID: 4727931
• PubChem ID: 72183333
• Update Time: 2024-11-07

4-Chloro-2-methoxypyrimidine-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-methoxypyrimidine-5-carbonitrile
• 1823869-53-9
• 5-Pyrimidinecarbonitrile, 4-chloro-2-methoxy-
• F87186
• SCHEMBL20298442
• MFCD27923324
• SB56140

• Inchi： 1S/C6H4ClN3O/c1-11-6-9-3-4(2-8)5(7)10-6/h3H,1H3
• InChI Key： DGCBTBNJYDUXPP-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)C=NC(=N1)OC

Computed Properties

• Exact Mass: 169.0042895g/mol
• Monoisotopic Mass: 169.0042895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.8
• XLogP3: 1.2